Cas no 649774-32-3 (3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid)

3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid structure
649774-32-3 structure
Product Name:3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid
CAS No:649774-32-3
MF:C21H23NO4
MW:353.41162610054
CID:409600
PubChem ID:10089423
Update Time:2025-04-19

3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[3-[4-(1,1-dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-
    • 3-[3-(4-tert-butylphenoxy)-2-oxopyrrolidin-1-yl]benzoic acid
    • 649774-32-3
    • 3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
    • SCHEMBL2953612
    • DTXSID60435495
    • 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoicacid
    • 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoic acid
    • FT-0719217
    • 3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid
    • Inchi: 1S/C21H23NO4/c1-21(2,3)15-7-9-17(10-8-15)26-18-11-12-22(19(18)23)16-6-4-5-14(13-16)20(24)25/h4-10,13,18H,11-12H2,1-3H3,(H,24,25)
    • InChI Key: KXVHJZFBHHNPJJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C)(C)C)C1C(N(C2C=CC=C(C(=O)O)C=2)CC1)=O

Computed Properties

  • Exact Mass: 353.16279
  • Monoisotopic Mass: 353.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84

3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D476538-50mg
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
649774-32-3
50mg
$207.00 2023-05-18
TRC
D476538-250mg
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
649774-32-3
250mg
$873.00 2023-05-18
TRC
D476538-500mg
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
649774-32-3
500mg
$1642.00 2023-05-18
TRC
D476538-1000mg
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
649774-32-3
1g
$ 2720.00 2022-06-05
TRC
D476538-1g
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
649774-32-3
1g
$ 3000.00 2023-09-07
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.